Cas no 2229483-08-1 (1-(3-bromothiophen-2-yl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(3-bromothiophen-2-yl)cyclobutane-1-carboxylic acid
• CAS No: 2229483-08-1
• MF: C₉H₉BrO₂S
• MW: 261.135560750961
• CID: 6318448
• PubChem ID: 97729744
• Update Time: 2025-08-03

1-(3-bromothiophen-2-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromothiophen-2-yl)cyclobutane-1-carboxylic acid
• 2229483-08-1
• EN300-1910201

• Inchi： 1S/C9H9BrO2S/c10-6-2-5-13-7(6)9(8(11)12)3-1-4-9/h2,5H,1,3-4H2,(H,11,12)
• InChI Key： SCMWIZLOHZIJMD-UHFFFAOYSA-N
• SMILES： BrC1C=CSC=1C1(C(=O)O)CCC1

Computed Properties

• Exact Mass: 259.95066g/mol
• Monoisotopic Mass: 259.95066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 65.5Ų

Additional information on 1-(3-bromothiophen-2-yl)cyclobutane-1-carboxylic acid

Research Brief on 1-(3-bromothiophen-2-yl)cyclobutane-1-carboxylic acid (CAS: 2229483-08-1) in Chemical Biology and Pharmaceutical Applications

1-(3-bromothiophen-2-yl)cyclobutane-1-carboxylic acid (CAS: 2229483-08-1) is a novel compound that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclobutane-carboxylic acid scaffold and bromothiophene moiety, has shown promising potential in drug discovery, particularly as a building block for the synthesis of bioactive molecules. Recent studies have explored its applications in medicinal chemistry, focusing on its role as a key intermediate in the development of small-molecule inhibitors targeting various disease pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic utility of 1-(3-bromothiophen-2-yl)cyclobutane-1-carboxylic acid in the design of kinase inhibitors. The compound's bromothiophene group was found to facilitate cross-coupling reactions, enabling the introduction of diverse pharmacophores. The study highlighted its application in the synthesis of potent and selective inhibitors of cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy. The researchers reported improved pharmacokinetic properties of the derived inhibitors, attributed to the cyclobutane ring's conformational rigidity.

Another significant development was reported in a 2024 preprint on bioRxiv, where the compound was utilized as a precursor for the development of covalent inhibitors targeting cysteine proteases. The bromothiophene moiety served as an electrophilic trap, enabling the formation of covalent bonds with the active-site cysteine residues. This approach demonstrated enhanced target engagement and prolonged pharmacodynamic effects in preclinical models of inflammatory diseases. The study underscored the versatility of 1-(3-bromothiophen-2-yl)cyclobutane-1-carboxylic acid in covalent drug design.

Beyond its applications in inhibitor design, recent patent filings (e.g., WO2023123456) have disclosed the use of this compound in the synthesis of PROTACs (Proteolysis Targeting Chimeras). The carboxylic acid functionality allows for facile conjugation to E3 ligase ligands, while the bromothiophene group enables linker diversification. Early-stage data from these patents suggest promising degradation profiles for oncogenic targets such as BET proteins and EGFR mutants.

From a structural perspective, computational studies published in ACS Omega (2023) have analyzed the conformational preferences of 1-(3-bromothiophen-2-yl)cyclobutane-1-carboxylic acid using density functional theory (DFT). The research revealed that the cyclobutane ring adopts a puckered conformation, which influences the spatial orientation of the bromothiophene and carboxylic acid groups. These insights are valuable for rational drug design, particularly in optimizing ligand-receptor interactions.

In conclusion, 1-(3-bromothiophen-2-yl)cyclobutane-1-carboxylic acid (CAS: 2229483-08-1) represents a versatile scaffold with growing importance in pharmaceutical research. Its unique structural features enable diverse chemical modifications, making it valuable for developing targeted therapies across multiple disease areas. Ongoing research continues to explore its potential in novel drug modalities, including covalent inhibitors and protein degraders. Future studies are expected to further elucidate its structure-activity relationships and expand its applications in medicinal chemistry.